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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the accurate measurement

of Set2-mediated histone H3 lysine 36 (H3K36) methylation, a critical epigenetic mark

associated with active transcription and genomic stability.[1][2][3] The methodologies described

herein are essential for researchers investigating the role of Set2 in normal physiology and

disease, as well as for professionals in drug development targeting histone methyltransferases.

Introduction to Set2 and H3K36 Methylation
Set2 is a highly conserved histone methyltransferase that specifically methylates histone H3 at

lysine 36 (H3K36).[1][4] In yeast, Set2 is responsible for all three methylation states (mono-,

di-, and tri-methylation) at this residue, while in mammals, its homolog SETD2 is the primary

enzyme responsible for H3K36 trimethylation (H3K36me3).[5][6] This methylation is a co-

transcriptional process, with Set2/SETD2 being recruited by the elongating RNA Polymerase II

(RNAPII) complex.[1][4][7] The presence of H3K36 methylation, particularly H3K36me3, is a

hallmark of actively transcribed gene bodies and plays a crucial role in suppressing cryptic

transcription, regulating pre-mRNA splicing, and recruiting other chromatin modifying

complexes, such as the Rpd3S histone deacetylase complex.[1][2][3]
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The recruitment and activity of Set2 are tightly regulated during transcription elongation. The

Set2-Rpb1-interacting (SRI) domain of Set2 binds to the C-terminal domain (CTD) of the large

subunit of RNAPII when it is phosphorylated at serine 2 and serine 5.[4] This interaction

ensures that H3K36 methylation is deposited specifically within the body of actively transcribed

genes.
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Transcription Elongation Downstream Effects
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Start: Cross-linking of cells/tissues

Chromatin Preparation
(Lysis and Sonication/Enzymatic Digestion)

Immunoprecipitation
(with anti-H3K36me antibody)

Washing to remove
non-specific binding

Elution of chromatin

Reverse cross-links and DNA purification

Library Preparation
(End-repair, A-tailing, adapter ligation, PCR)

High-Throughput Sequencing

Data Analysis
(Alignment, Peak Calling, Visualization)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Reaction Mix

Components:
- Recombinant Set2

- Nucleosome Substrate
- S-adenosylmethionine (SAM)

- Assay Buffer

Incubate at 30°C Detection Method

Western Blot
(anti-H3K36me)

Radioactive Assay
([3H]-SAM)

Coupled Enzyme Assay
(SAH detection)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Techniques for Measuring Set2-Mediated H3K36
Methylation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1193563#techniques-for-measuring-set2-
mediated-h3k36-methylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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